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CAS No.: 182290-77-3

Cat. No.: S914230

Get Quote

Supplier & Specification Overview

The table below summarizes the details of Cefadroxil S-sulfoxide (USP) as available from different chemical

suppliers. This compound is used as a reference standard for analytical purposes such as method

development and quality control [1] [2].

Supplier
Catalog
Number

Chemical Name (as per USP)
Molecular
Formula

Molecular
Weight

Inventory
Status

SynZeal [1] SZ-

C061026

(6R,7R)-7-[(R)-2-amino-2-(4-

hydroxyphenyl)acetamido]-3-
methyl-8-oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-
carboxylic acid 5S-oxide

C₁₆H₁₇N₃O₆S 379.4 In Stock

CleanChem
Lab [2]

CL-CDX-
11

(6R,7R)-7-[(R)-2-amino-2-(4-
hydroxyphenyl)acetamido]-3-

methyl-8-oxo-5-thia-1-
azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid 5S-oxide

C₁₆H₁₇N₃O₆S 379.4 Custom
Synthesis

How to Obtain the Certificate of Analysis (COA)

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s914230?utm_src=pdf-body
https://www.smolecule.com/products/s914230?utm_src=pdf-interest
https://www.synzeal.com/en/cefadroxils-sulfoxide-usp
https://www.cleanchemlab.com/Cefadroxil-S-sulfoxide-USP
https://www.synzeal.com/en/cefadroxils-sulfoxide-usp
https://www.cleanchemlab.com/Cefadroxil-S-sulfoxide-USP
https://www.smolecule.com/products/s914230?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


A COA is a batch-specific document that provides detailed analytical results to prove a product's identity,

purity, and quality. It is not always available for immediate download. The general process to request one is

outlined below.

Start COA Request

1. Contact Supplier
(via email, phone, web form)

2. Provide Required Information:
- Product Name & Catalog Number

- Specific Batch/Lot Number

3. Supplier Prepares
& Sends COA

4. Follow Up if Needed

Click to download full resolution via product page

Contact the Supplier Directly: You will need to reach out to the supplier's customer service or sales
department via email, phone, or their website's contact form [3].

Provide Necessary Details: When you contact them, be sure to specify the product name
(Cefadroxil S-sulfoxide), the supplier's catalog number, and, crucially, the specific batch or lot
number for which you need the COA [3].
Follow Up: If you do not receive a response within a reasonable time frame, don't hesitate to send a

follow-up message [3].

Experimental Considerations for Analysis
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While the search results do not contain a specific protocol for analyzing Cefadroxil sulfoxide, one study

provides a sophisticated approach used for the kinetic analysis of thermal degradation in parent drug

compounds like Cefadroxil [4]. The methodology can offer valuable insights for researchers.

Core Techniques: The study utilized Thermogravimetric Analysis (TG) and Differential Scanning
Calorimetry (DSC) under non-isothermal conditions at multiple heating rates (e.g., 5, 7, 10, and
12°C·min⁻¹) [4].

Hyphenated Technique: The TG was coupled with Fourier-Transform Infrared spectroscopy
(FTIR) for Evolved Gas Analysis (EGA). This allows for the identification of gaseous products

released during decomposition, providing clues about the degradation mechanism [4].
Kinetic Analysis Methods: The data from TG and DSC were processed using multiple kinetic

models, including the differential Friedman method and the integral Kissinger-Akahira-Sunose
method, to obtain activation energy and other kinetic parameters for the degradation process [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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